Cas no 926894-48-6 (2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine)
926894-48-6 structure
Product Name:2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine
CAS No:926894-48-6
MF:C12H18N4O2
MW:250.296922206879
CID:1094705
Update Time:2024-03-05
2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine
- 2-[4-(4-nitrophenyl)piperazin-1-yl]ethanamine
- QOVMSYJDIIBFOX-UHFFFAOYSA-N
- 1-Piperazineethanamine, 4-(4-nitrophenyl)-
-
- Inchi: 1S/C12H18N4O2/c13-5-6-14-7-9-15(10-8-14)11-1-3-12(4-2-11)16(17)18/h1-4H,5-10,13H2
- InChI Key: QOVMSYJDIIBFOX-UHFFFAOYSA-N
- SMILES: N1(CCN)CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 431.9±45.0 °C(Predicted)
- pka: 10.11±0.10(Predicted)
2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
926894-48-6 (2-(4-(4-Nitrophenyl)piperazin-1-yl)ethanamine) Related Products
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